5-phenyl-3-(2-pyridinylmethylene)-1H-pyrano[3,4-b]quinolin-4(3H)-one

• Molecular Formula: C24H16N2O2
• Molecular Weight: 364.4 g/mol
• IUPAC Name: (3Z)-5-phenyl-3-(pyridin-2-ylmethylidene)-1H-pyrano[3,4-b]quinolin-4-one
• InChI: InChI=1S/C24H16N2O2/c27-24-21(14-17-10-6-7-13-25-17)28-15-20-23(24)22(16-8-2-1-3-9-16)18-11-4-5-12-19(18)26-20/h1-14H,15H2/b21-14-
• InChI Key: RFPLBKMUWSFDMO-STZFKDTASA-N
• Isomeric SMILES: C1C2=NC3=CC=CC=C3C(=C2C(=O)/C(=C/C4=CC=CC=N4)/O1)C5=CC=CC=C5
• Canonical SMILES: C1C2=NC3=CC=CC=C3C(=C2C(=O)C(=CC4=CC=CC=N4)O1)C5=CC=CC=C5

Description

5-Phenyl-3-(2-pyridinylmethylene)-1H-pyrano[3,4-b]quinolin-4(3H)-one is a fused heterocyclic compound featuring a pyrano[3,4-b]quinolin-4(3H)-one core substituted with a phenyl group at position 5 and a 2-pyridinylmethylene moiety at position 2. This scaffold is structurally related to chromenoquinolinones and pyrroloquinolinones, which are prominent in medicinal chemistry due to their diverse biological activities, including antitumor, antimicrobial, and central nervous system modulation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-phenyl-3-(2-pyridinylmethylene)-1H-pyrano[3,4-b]quinolin-4(3H)-one typically involves multi-step organic reactions. One common method involves the condensation of 2-aminobenzophenone with 2-pyridinecarboxaldehyde in the presence of a base, followed by cyclization to form the pyranoquinoline core. The reaction conditions often include the use of solvents such as ethanol or acetic acid, and catalysts like piperidine or triethylamine .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions to improve yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5-phenyl-3-(2-pyridinylmethylene)-1H-pyrano[3,4-b]quinolin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce additional functional groups.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride to modify the pyranoquinoline core.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, appropriate solvents, and sometimes catalysts to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline derivatives with additional oxygen-containing functional groups, while reduction can produce dihydro derivatives. Substitution reactions can lead to a variety of substituted pyranoquinolines with different functional groups.

Scientific Research Applications

5-phenyl-3-(2-pyridinylmethylene)-1H-pyrano[3,4-b]quinolin-4(3H)-one has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Medicine: The compound is investigated for its potential therapeutic properties, including anticancer, antimicrobial, and anti-inflammatory activities.

Industry: It can be used in the development of new materials and as a precursor for the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 5-phenyl-3-(2-pyridinylmethylene)-1H-pyrano[3,4-b]quinolin-4(3H)-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, thereby exhibiting anticancer properties. The exact molecular targets and pathways can vary depending on the specific biological context.

Comparison with Similar Compounds

Structural Comparison

The target compound shares its core quinolin-4(3H)-one structure with several analogs but differs in fused heterocyclic systems and substituents (Table 1).

Table 1: Structural and Functional Comparison of Key Analogs

Compound Class	Core Structure	Key Substituents	Biological Activity	Affinity/IC50	Reference
Target Compound	Pyrano[3,4-b]quinolin-4(3H)-one	5-phenyl, 3-(2-pyridinylmethylene)	Hypothesized antitumor, GABA modulation	N/A
Chromeno-pyrrol-4(3H)-ones	Chromeno[3,4-b]pyrrol-4(3H)-one	1-aryl	Ningalin B/Lamellarin H synthesis	N/A
Thieno-pyrimidine chromeno-pyrazolo-pyridinone	Chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one	Thieno[2,3-d]pyrimidine, 5-methyl, 1-phenyl	Anticancer, antimicrobial (potential)	Yield: 75%
Pyrimido[4,5-b]quinolin-4(3H)-one	Pyrimido[4,5-b]quinolin-4(3H)-one	2-(2-hydroxyethylamino)-7-methyl	Antitumor (MCF-7, HeLa)	IC50: 0.17 µM (MCF-7), 2.00 µM (HeLa)
3-Arylisothiazoloquinolin-4(9H)-ones	Isothiazolo[5,4-b]quinolin-4(9H)-one	3-aryl	GABA-A receptor binding	Ki: ~1 nM

Key Observations:

• Fused Heterocycles: The pyrano ring in the target compound contrasts with pyrrolo (), pyrazolo (), and isothiazolo () systems. These differences influence electronic properties and steric bulk, impacting biological interactions.
• Substituents: The 2-pyridinylmethylene group at position 3 in the target compound may enhance π-π stacking or hydrogen bonding compared to thieno-pyrimidine () or aryl groups ().

Antitumor Activity

• Pyrimido[4,5-b]quinolin-4(3H)-one (3h): Exhibits potent cytotoxicity (IC50: 0.17 µM against MCF-7 cells) via multi-kinase inhibition (FAK, CDKI, SCR) and apoptosis induction () .

GABA-A Receptor Modulation

• 3-Arylisothiazoloquinolin-4(9H)-ones: High affinity (Ki ~1 nM) attributed to strong hydrogen bonding (N-2 and carbonyl oxygen) and steric compatibility with the receptor’s lipophilic pocket () .

Physicochemical and Photophysical Properties